2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole

• IUPAC Name: 2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole
• InChI: InChI=1S/C14H10BrNOS/c1-17-12-7-6-9(8-10(12)15)14-16-11-4-2-3-5-13(11)18-14/h2-8H,1H3
• InChI Key: RHPSIZBKYZMYND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)Br
• Molecular Formula: C14H10BrNOS
• DSSTOX Substance ID: DTXSID501275095
• Molecular Weight: 320.21 g/mol
• CAS RN: 695174-48-2

Description

2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole, also known as BM 212, is a benzothiazole derivative that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has shown promising results in various studies, indicating its potential as a drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole is not fully understood. However, it has been suggested that the compound exerts its biological activities by targeting various cellular pathways. For instance, it has been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway and inhibiting the PI3K/Akt/mTOR pathway. It has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer development.
Biochemical and Physiological Effects
2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole has been found to exhibit various biochemical and physiological effects. It has been shown to decrease the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). The compound has also been found to reduce the level of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Moreover, it has been shown to inhibit the migration and invasion of cancer cells, which are critical steps in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole is its broad spectrum of biological activities. This makes it a potential candidate for the development of drugs for the treatment of various diseases. Another advantage is its relatively simple synthesis method, which allows for the production of the compound in large quantities. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on 2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole. One of the potential applications of this compound is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been found to exhibit neuroprotective effects and reduce the production of amyloid-beta, which is a hallmark of Alzheimer's disease. Another future direction is the development of novel drug delivery systems to improve the bioavailability and efficacy of the compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other drugs.
Conclusion
In conclusion, 2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole is a promising compound with potential therapeutic applications. Its broad spectrum of biological activities and relatively simple synthesis method make it an attractive candidate for drug development. However, further studies are needed to fully understand its mechanism of action and to develop novel drug delivery systems to improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of 2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole can be achieved through various methods. One of the most commonly used methods involves the reaction of 3-bromo-4-methoxyaniline with 2-chlorobenzenethiol in the presence of a base such as potassium carbonate. The reaction takes place under reflux in a solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) and yields 2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole as a white solid with a high yield.

Scientific Research Applications

2-(3-bromo-4-methoxyphenyl)-1,3-benzothiazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and antioxidant properties. The compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. It has also been found to possess significant antibacterial activity against Gram-positive and Gram-negative bacteria.